N-isobutyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide

• IUPAC Name: 4-[[2-(3-methylphenoxy)acetyl]amino]-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-14(2)12-21-20(24)16-7-9-17(10-8-16)22-19(23)13-25-18-6-4-5-15(3)11-18/h4-11,14H,12-13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: WPCSXYVSMXSDKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)NCC(C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-isobutyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide, also known as JNJ-7777120, is a selective antagonist of the histamine H4 receptor. This molecule has been studied for its potential use in treating various inflammatory and immune-related diseases.

Mechanism of Action

N-isobutyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide selectively blocks the histamine H4 receptor, which is involved in mediating the inflammatory response. By blocking this receptor, this compound can reduce inflammation and immune responses in various tissues.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation in various tissues, including the lungs, skin, and joints. It has also been shown to reduce eosinophil infiltration and cytokine production, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-isobutyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide has several advantages for lab experiments, including its selectivity for the histamine H4 receptor and its ability to reduce inflammation in various tissues. However, its limitations include its potential off-target effects and the need for further studies to determine its safety and efficacy.

Future Directions

For the study of N-isobutyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide include investigating its potential use in treating other inflammatory and immune-related diseases, as well as its potential use in combination with other drugs. Further studies are also needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-isobutyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide involves several steps, including the condensation of 3-methylphenol with ethyl chloroacetate, followed by the reaction with isobutylamine. The resulting product is then converted to the final compound through a series of chemical reactions.

Scientific Research Applications

N-isobutyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide has been studied extensively for its potential use in treating various inflammatory and immune-related diseases, such as asthma, allergic rhinitis, and atopic dermatitis. It has also been investigated for its potential use in treating cancer and pain.